![molecular formula C8H8BrNO3 B1444580 Methyl 3-amino-5-bromo-4-hydroxybenzoate CAS No. 260249-10-3](/img/structure/B1444580.png)
Methyl 3-amino-5-bromo-4-hydroxybenzoate
Overview
Description
“Methyl 3-amino-5-bromo-4-hydroxybenzoate” is a chemical compound with the molecular formula C8H8BrNO3 . It is used as a reactant in the preparation of selective inhibitors .
Synthesis Analysis
The synthesis of “this compound” involves an unsymmetrical Ullman reaction between methyl 5-bromovanillate (II) and methyl 3-bromo-4-hydroxybenzoate (III). This reaction yields all the three possible dicarbomethoxy-dibenzo-p-dioxins, which are separated by repeated chromatography over silica gel .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringCOC(=O)c1ccc(O)c(N)c1Br
. Chemical Reactions Analysis
“this compound” is used as a reactant in the preparation of selective inhibitors . More specific chemical reactions involving this compound are not available in the retrieved data.Physical And Chemical Properties Analysis
“this compound” is a solid compound . Its molecular weight is 246.06 . More specific physical and chemical properties are not available in the retrieved data.Scientific Research Applications
Derivatives and Synthesis
- Methyl 3-amino-5-bromo-4-hydroxybenzoate is used in the preparation of various derivatives, such as 3-bromo-, 3:5-dibromo-, 3-nitro-, 3:5-dinitro-, and 3-bromo-5-nitro- substitution products of 4-hydroxybenzoic acid and its esters. These derivatives are synthesized for further chemical studies and applications (Cavill, 1945).
Application in Photodynamic Therapy
- It's used in the synthesis of zinc phthalocyanine derivatives with significant potential for photodynamic therapy in cancer treatment. These derivatives exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).
Role in Antibiotic Biosynthesis
- The compound is involved in the biosynthesis and synthesis of several classes of antibiotics. Specific chlorinated analogues of 3-amino-5-hydroxybenzoic acid are synthesized from methyl 3-amino-5-hydroxybenzoate, which are crucial for antibiotic development (Becker, 1984).
Chemosensors and Bio-imaging
- This compound derivatives serve as chemosensors for detecting specific metal ions. For instance, a derivative was synthesized to selectively detect Al3+ ions, which is applicable in bio-imaging, particularly in detecting these ions in human cervical HeLa cancer cell lines (Ye et al., 2014).
Liquid Crystalline and Fire Retardant Properties
- It's used in the synthesis of novel liquid crystalline and fire retardant molecules. The derivatives based on a cyclotriphosphazene core containing Schiff base and amide linking units exhibit liquid crystal behavior and enhanced fire retardant properties, showing potential in material sciences (Jamain, Khairuddean, & Tay Guan-Seng, 2020).
Pharmaceutical and Cosmetic Applications
- Methyl 4-hydroxybenzoate, a related compound, is used as an anti-microbial agent in cosmetics, personal care products, and as a food preservative. Its structural and molecular properties have been extensively studied to understand its pharmaceutical activity (Sharfalddin et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
methyl 3-amino-5-bromo-4-hydroxybenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO3/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3,11H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNQMYGQWBUNZBZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C(=C1)Br)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90735157 | |
Record name | Methyl 3-amino-5-bromo-4-hydroxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90735157 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
260249-10-3 | |
Record name | Methyl 3-amino-5-bromo-4-hydroxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90735157 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 3-amino-5-bromo-4-hydroxybenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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